methyl 5-({[(2E)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}methyl)furan-2-carboxylate

• Molecular Formula: C24H20O8
• Molecular Weight: 436.4 g/mol
• IUPAC Name: methyl 5-[[(2E)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C24H20O8/c1-27-18-6-4-5-14(23(18)28-2)11-21-22(25)17-9-7-15(12-20(17)32-21)30-13-16-8-10-19(31-16)24(26)29-3/h4-12H,13H2,1-3H3/b21-11+
• InChI Key: RZYCASPKLSFYLJ-SRZZPIQSSA-N
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/2\C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=C(O4)C(=O)OC
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=C(O4)C(=O)OC

Description

METHYL 5-[({2-[(E)-1-(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-OXO-2,3-DIHYDRO-1-BENZOFURAN-6-YL}OXY)METHYL]-2-FUROATE is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of METHYL 5-[({2-[(E)-1-(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-OXO-2,3-DIHYDRO-1-BENZOFURAN-6-YL}OXY)METHYL]-2-FUROATE involves several steps. The synthetic route typically starts with the preparation of the benzofuran and furoate moieties, followed by their coupling under specific reaction conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

METHYL 5-[({2-[(E)-1-(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-OXO-2,3-DIHYDRO-1-BENZOFURAN-6-YL}OXY)METHYL]-2-FUROATE has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activities, including antimicrobial and anticancer properties. In medicine, it is explored for its potential therapeutic effects. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of METHYL 5-[({2-[(E)-1-(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-OXO-2,3-DIHYDRO-1-BENZOFURAN-6-YL}OXY)METHYL]-2-FUROATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

METHYL 5-[({2-[(E)-1-(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-OXO-2,3-DIHYDRO-1-BENZOFURAN-6-YL}OXY)METHYL]-2-FUROATE can be compared with similar compounds such as other benzofuran derivatives and furoate esters. These compounds share some structural similarities but differ in their functional groups and overall properties. The uniqueness of METHYL 5-[({2-[(E)-1-(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-OXO-2,3-DIHYDRO-1-BENZOFURAN-6-YL}OXY)METHYL]-2-FUROATE lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .